Cas no 927604-76-0 (tert-Butyl 4-[2-(4-nitrophenoxy)acetyl]piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-[2-(4-nitrophenoxy)acetyl]piperazine-1-carboxylate
• CAS No: 927604-76-0
• MF: C₁₇H₂₃N₃O₆
• MW: 365.381024599075
• CID: 5527195
• Update Time: 2025-06-13

tert-Butyl 4-[2-(4-nitrophenoxy)acetyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-[2-(4-nitrophenoxy)acetyl]piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[2-(4-nitrophenoxy)acetyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C17H23N3O6/c1-17(2,3)26-16(22)19-10-8-18(9-11-19)15(21)12-25-14-6-4-13(5-7-14)20(23)24/h4-7H,8-12H2,1-3H3
• InChI Key： YYZZKFFQOKVVIU-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C(COC2=CC=C([N+]([O-])=O)C=C2)=O)CC1

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 555.7±50.0 °C(Predicted)
• pka: -0.41±0.70(Predicted)

Additional information on tert-Butyl 4-[2-(4-nitrophenoxy)acetyl]piperazine-1-carboxylate

Introduction to Tert-Butyl 4-[2-(4-Nitrophenoxy)acetyl]piperazine-1-carboxylate (CAS No. 927604-76-0)

Tert-Butyl 4-[2-(4-Nitrophenoxy)acetyl]piperazine-1-carboxylate, a compound with the CAS number 927604-76-0, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study in medicinal chemistry. The structure of this molecule incorporates several key functional groups, including a piperazine ring, an acetyl moiety, and a nitro-substituted phenyl group, which contribute to its unique chemical and pharmacological properties.

The piperazine ring is a common structural feature in many pharmacologically active compounds due to its ability to form hydrogen bonds and interact with biological targets. In the case of Tert-Butyl 4-[2-(4-Nitrophenoxy)acetyl]piperazine-1-carboxylate, the piperazine moiety is further modified by an acetyl group attached to its nitrogen atom. This modification enhances the compound's solubility and bioavailability, which are critical factors in drug design. The presence of the acetyl group also provides a site for further chemical modifications, allowing for the development of analogs with tailored properties.

The nitro-substituted phenyl group is another significant feature of this compound. Nitroaromatic compounds have been extensively studied for their potential therapeutic applications, including their role as intermediates in the synthesis of various pharmaceuticals. The nitro group can be reduced to an amine, which can then be further functionalized to produce more complex molecules. This versatility makes Tert-Butyl 4-[2-(4-Nitrophenoxy)acetyl]piperazine-1-carboxylate a valuable building block in the synthesis of novel drug candidates.

Recent research has highlighted the importance of Tert-Butyl 4-[2-(4-Nitrophenoxy)acetyl]piperazine-1-carboxylate in the development of new therapeutic agents. Studies have shown that derivatives of this compound exhibit promising activity against various biological targets, including enzymes and receptors involved in neurological disorders. The nitro-substituted phenyl group, in particular, has been found to enhance binding affinity and selectivity, making it an attractive scaffold for drug design.

The synthesis of Tert-Butyl 4-[2-(4-Nitrophenoxy)acetyl]piperazine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the piperazine derivative, followed by acetylation and subsequent functionalization with the nitro-substituted phenyl group. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high selectivity and efficiency.

In terms of applications, Tert-Butyl 4-[2-(4-Nitrophenoxy)acetyl]piperazine-1-carboxylate has shown potential in preclinical studies as a lead compound for the development of new drugs. Its unique structural features make it suitable for targeting a wide range of biological processes. Researchers are exploring its potential use in treating conditions such as depression, anxiety, and other neurological disorders. The compound's ability to modulate neurotransmitter systems makes it particularly interesting for these applications.

The pharmacokinetic properties of Tert-Butyl 4-[2-(4-Nitrophenoxy)acetyl]piperazine-1-carboxylate are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic potential. Preliminary studies suggest that the compound exhibits good oral bioavailability and moderate metabolic stability, which are favorable characteristics for a drug candidate.

Future research on Tert-Butyl 4-[2-(4-Nitrophenoxy)acetyl]piperazine-1-carboxylate will likely focus on refining its chemical structure to enhance its pharmacological properties. This may involve modifications to the piperazine ring or the nitro-substituted phenyl group to improve binding affinity, reduce side effects, or extend half-life. Additionally, exploring new synthetic routes could lead to more efficient production methods.

The role of computational chemistry and molecular modeling in studying Tert-Butyl 4-[2-(4-Nitrophenoxy)acetyl]piperazine-1-carboxylate cannot be overstated. These tools allow researchers to predict how the compound will interact with biological targets at the molecular level. By simulating these interactions, scientists can identify potential binding sites and optimize the compound's structure for better efficacy.

In conclusion, Tert-Butyl 4-[2-(4-Nitrophenoxy)acetyl]piperazine-1-carboxylate (CAS No. 927604-76-0) is a promising compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it a valuable tool for developing new therapeutic agents targeting various neurological disorders. Ongoing research continues to uncover its full therapeutic potential and refine its applications in medicine.